2-Amino-5-bromo-N-(2-methoxy-benzyl)-benzamide

• Molecular Formula: C15H15BrN2O2
• Molecular Weight: 335.20 g/mol
• IUPAC Name: 2-amino-5-bromo-N-[(2-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C15H15BrN2O2/c1-20-14-5-3-2-4-10(14)9-18-15(19)12-8-11(16)6-7-13(12)17/h2-8H,9,17H2,1H3,(H,18,19)
• InChI Key: GELVZNOPFYVZLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=C(C=CC(=C2)Br)N

Description

2-Amino-5-bromo-N-(2-methoxy-benzyl)-benzamide is a useful research compound. Its molecular formula is C15H15BrN2O2 and its molecular weight is 335.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Under a nitrogen atmosphere, 2-methoxy benzylamine (10 g, 73 mmol) was suspended in anhydrous toluene (30 ml). This suspension was cooled down in ice bath and (2 M) trimethyl aluminum solution in hexanes (36 ml, 72 mmol) was added slowly. The reaction mixture was stirred at room temperature for 1 hour after the completion of the addition. The resulting solution was then cooled in an ice bath and methyl-2-amino-5-bromobenzoate was added in small portions. The reaction was allowed to stir at room temperature overnight. This solution was poured into a pre-cooled solution 2N HCl (300 ml). The solid obtained was collected by filtration and triturated in methanol (50 ml). The solid was collected and dried under high vacuum oven at 65° C. overnight. Pure product was recovered (16 g). 1H NMR (DMSO) δ=3.8 (s, 3H), 4.35 (sd, 2H), 6.5 (2H), 6.6 (1H), 6.85 (1H), 6.9 (1H), 7.1–7.25 (3H), 7.7 (1H), 8.7 (br, 1H).